3-Chloro-5,6-dimethylpyrazin-2-amine
Overview
Description
3-Chloro-5,6-dimethylpyrazin-2-amine (3CDMP) is an organic compound with a wide range of applications in the scientific research and industrial fields. It has been studied for its potential to be used as a building block in the synthesis of new compounds, as a catalyst in chemical reactions, and as an inhibitor of enzymes. 3CDMP is an important component of many biochemical and physiological processes, and its effects on these processes have been extensively studied. In
Scientific Research Applications
Biomedical Materials
3-Chloro-5,6-dimethylpyrazin-2-amine: is utilized in the development of biomedical materials due to its structural versatility. It can be incorporated into polymers or coatings that interact with biological systems, potentially enhancing biocompatibility or providing antimicrobial properties .
Electronic Materials
In the field of electronic materials, this compound’s unique electrical properties make it a candidate for use in organic semiconductors or as a component in electronic inks. Its molecular structure allows for efficient charge transfer, which is crucial in these applications.
Energy Materials
The compound’s potential in energy materials lies in its ability to be used in the synthesis of organic photovoltaic cells. Its chemical structure could contribute to the absorption of light and conversion into electrical energy, a key aspect of solar cell technology.
Analytical Chemistry
3-Chloro-5,6-dimethylpyrazin-2-amine: serves as a reagent or a building block in analytical chemistry. It can be used to synthesize complex molecules that are then employed as standards or reagents in various chemical analyses.
Pharmaceutical Research
In pharmaceutical research, this compound is explored for its potential as a precursor in drug synthesis. Its heterocyclic core is a common motif in many pharmaceuticals, and modifications to its structure could lead to new therapeutic agents .
Chemical Synthesis
This compound is also significant in chemical synthesis, where it can act as an intermediate in the preparation of more complex molecules. Its reactivity with various chemical groups allows for the creation of a diverse range of synthetic products .
properties
IUPAC Name |
3-chloro-5,6-dimethylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3/c1-3-4(2)10-6(8)5(7)9-3/h1-2H3,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GABOTYHSSBSAEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C(=N1)N)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20305221 |
Source
|
| Record name | 3-chloro-5,6-dimethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20305221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5,6-dimethylpyrazin-2-amine | |
CAS RN |
39213-71-3 |
Source
|
| Record name | 39213-71-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=169802 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-chloro-5,6-dimethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20305221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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